molecular formula C7H6N2O B584529 2-Hydroxybenzimidazole-d4 CAS No. 1176802-04-2

2-Hydroxybenzimidazole-d4

Cat. No. B584529
CAS RN: 1176802-04-2
M. Wt: 138.162
InChI Key: SILNNFMWIMZVEQ-RHQRLBAQSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxybenzimidazole-d4 is a labelled analogue of 2-Hydroxybenzimidazole . It is used as an intermediate in the industry and is a metabolite of the neuroleptic, Droperidol .


Synthesis Analysis

The synthesis of benzimidazoles, including this compound, has been a topic of research. A paper titled “Design, Synthesis, and In Vitro Evaluation of Hydroxybenzimidazole-Donepezil Analogues as Multitarget-Directed Ligands for the Treatment of Alzheimer’s Disease” discusses the synthesis of Hydroxybenzimidazole-Donepezil analogues . Another paper titled “Recent advances in the synthesis of benzimidazol (on)es via rearrangements of quinoxalin (on)es” discusses the synthesis of benzimidazoles .


Molecular Structure Analysis

The molecular formula of this compound is C7H2D4N2O . The molecular weight is 138.16 . A paper titled “Structure of 2-hydroxybenzimidazole” discusses the crystal and molecular structure of 2-hydroxybenzimidazole .


Chemical Reactions Analysis

A paper titled “N-Hydroxybenzimidazole as a structurally modifiable platform for N-oxyl radicals for direct C–H functionalization reactions” discusses the use of N-Hydroxybenzimidazole in direct C–H functionalization reactions .


Physical And Chemical Properties Analysis

The physical state of this compound at 20 degrees Celsius is solid . The molecular formula is C7H2D4N2O and the molecular weight is 138.16 .

Safety and Hazards

2-Hydroxybenzimidazole-d4 may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled .

properties

IUPAC Name

4,5,6,7-tetradeuterio-1,3-dihydrobenzimidazol-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)/i1D,2D,3D,4D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SILNNFMWIMZVEQ-RHQRLBAQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)NC(=O)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=C(C(=C2C(=C1[2H])NC(=O)N2)[2H])[2H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

138.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.